Cas no 1006598-64-6 (methyl 5-bromo-2-formylfuran-3-carboxylate)

• Product Name: methyl 5-bromo-2-formylfuran-3-carboxylate
• CAS No: 1006598-64-6
• MF: C₇H₅BrO₄
• MW: 233.016201734543
• CID: 4558864
• Update Time: 2025-05-24

methyl 5-bromo-2-formylfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2-formylfuran-3-carboxylate

• Inchi： 1S/C7H5BrO4/c1-11-7(10)4-2-6(8)12-5(4)3-9/h2-3H,1H3
• InChI Key： FQKUUDQFLSMYBE-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC(C(OC)=O)=C1C=O

Computed Properties

• Exact Mass: 231.93712g/mol
• Monoisotopic Mass: 231.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.02g/mol
• XLogP3: 1.7
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on methyl 5-bromo-2-formylfuran-3-carboxylate

Methyl 5-Bromo-2-Formylfuran-3-Carboxylate: A Comprehensive Overview

Methyl 5-bromo-2-formylfuran-3-carboxylate, also known by its CAS number 1006598-64-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of furan, a five-membered heterocyclic aromatic compound, with substituents that confer unique chemical and biological properties. The structure of methyl 5-bromo-2-formylfuran-3-carboxylate includes a bromine atom at position 5, a formyl group at position 2, and a methyl ester at position 3. These functional groups make it a versatile molecule with potential applications in drug design, agrochemicals, and materials science.

The synthesis of methyl 5-bromo-2-formylfuran-3-carboxylate typically involves multi-step organic reactions, often starting from furan derivatives. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have employed catalytic cross-coupling reactions and directed metallation strategies to construct the complex structure of this molecule. These methods not only enhance the scalability of the synthesis but also minimize environmental impact, aligning with the principles of green chemistry.

The chemical properties of methyl 5-bromo-2-formylfuran-3-carboxylate are largely influenced by its functional groups. The formyl group at position 2 imparts reactivity towards nucleophilic addition reactions, while the bromine atom at position 5 contributes to the molecule's electronic properties and stability. The methyl ester group at position 3 serves as a protecting group for the carboxylic acid moiety, which can be readily hydrolyzed under specific conditions to regenerate the free acid form. This versatility in functional groups makes methyl 5-bromo-2-formylfuran-3-carboxylate a valuable building block in organic synthesis.

In terms of biological activity, methyl 5-bromo-2-formylfuran-3-carboxylate has shown promise in various bioassays. Recent studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has exhibited moderate antifungal activity against pathogenic fungi, suggesting its potential application in agricultural fungicides. Furthermore, preliminary results from in vitro assays indicate that methyl 5-bromo-2-formylfuran-3-carboxylate may possess anticancer properties by targeting specific signaling pathways involved in tumor growth and metastasis.

The application of methyl 5-bromo-2-formylfuran-3-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Researchers have explored its integration into conjugated polymers and self-assembled monolayers, where it contributes to enhanced charge transport properties.

In conclusion, methyl 5-bromo-2-formylfuran-3-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its structural features and functional groups render it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.